5-(aminomethyl)-2-chloro-N-cyclopropylbenzenesulfonamide

• Molecular Formula: C10H13ClN2O2S
• Molecular Weight: 260.74 g/mol
• IUPAC Name: 5-(aminomethyl)-2-chloro-N-cyclopropylbenzenesulfonamide
• InChI: InChI=1S/C10H13ClN2O2S/c11-9-4-1-7(6-12)5-10(9)16(14,15)13-8-2-3-8/h1,4-5,8,13H,2-3,6,12H2
• InChI Key: JOEGQQUTAAWNNX-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NS(=O)(=O)C2=C(C=CC(=C2)CN)Cl

Description

5-(aminomethyl)-2-chloro-N-cyclopropylbenzenesulfonamide is a useful research compound. Its molecular formula is C10H13ClN2O2S and its molecular weight is 260.74 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A round bottom flask was charged with 5-(azidomethyl)-2-chloro-N-cyclopropylbenzenesulfonamide (1.40 g, 4.87 mmol), THF (40 mL), triphenylphosphine (1.6 g, 6.43 mmol) and water (0.11 mL, 6.43 mmol) at 0° C. and the reaction was stirred at room temperature over night. The solvents were removed and the residue was dissolved in MTBE and 20% HCl in dioxane was added dropwise at 0° C. The resulting salt was collected and washed with EtOAc. The salt was then neutralized with 6N NaOH and extracted with CH2Cl2. The combined organic phases were concentrated under reduced pressure to get the title product as a very thick oil. 1H NMR (400 MHz, DMSO-d6): 8.00 (s, 1H), 7.58 (s, 2H), 3.78 (s, 2H), 2.18 (m, 1H), 0.50-0.35 (m, 4H).